Cas no 130408-16-1 (4,7-Difluoroindan-1-one)

4,7-Difluoroindan-1-one is a versatile organic compound characterized by its 1H-indan-1-one core with two fluorine substituents at the 4 and 7 positions. This structure confers increased stability and specificity, making it suitable for a wide range of synthetic applications. Its unique fluorine substitution enhances solubility and reactivity, facilitating efficient synthesis in organic reactions.

4,7-Difluoroindan-1-one structure

Product Name:4,7-Difluoroindan-1-one

CAS No:130408-16-1

MF:C₉H₆F₂O

MW:168.14000

MDL:MFCD07772126

CID:836364

PubChem ID:587852

Update Time:2025-06-20

4,7-Difluoroindan-1-one Chemical and Physical Properties

Names and Identifiers

- 4,7-Difluoroindan-1-one
- 1H-Inden-1-one, 4,7-difluoro-2,3-dihydro-
- 4,7-difluoro-2,3-dihydro-1H-Inden-1-one
- 4,7-difluoro-2,3-dihydroinden-1-one
- 4,7-Difluoro-1-indanone
- 4,7-Difluoro-2,3-dihydro-1H-inden-1-one, 4,7-Difluoro-2,3-dihydro-1-oxo-1H-indene
- 4,7-Difluoro-1-indanone #
- AMOT0619
- EBD11005
- AB42243
- AB0000364
- X9767
- Z1492796603
- MDL： MFCD07772126
- Inchi： 1S/C9H6F2O/c10-6-2-3-7(11)9-5(6)1-4-8(9)12/h2-3H,1,4H2
- InChI Key： KMWBFTTYYGUTNW-UHFFFAOYSA-N
- SMILES： FC1C([H])=C([H])C(=C2C(C([H])([H])C([H])([H])C2=1)=O)F

Computed Properties

Exact Mass: 168.03900
Monoisotopic Mass: 168.038671g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 17.1
Molecular Weight: 168.14g/mol

Experimental Properties

PSA: 17.07000
LogP: 2.09370

4,7-Difluoroindan-1-one Pricemore >>

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Chemenu	CM327666-5g	4,7-difluoro-2,3-dihydroinden-1-one	130408-16-1	95%+	5g	$469	2022-06-13
Apollo Scientific	PC01482-250mg	4,7-Difluoroindan-1-one	130408-16-1	97+%	250mg	£20.00	2025-02-19
Apollo Scientific	PC01482-1g	4,7-Difluoroindan-1-one	130408-16-1	97+%	1g	£73.00	2025-02-19
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